Cas no 19484-26-5 (1-Tridecanethiol)

• Product Name: 1-Tridecanethiol
• CAS No: 19484-26-5
• Molecular Formula: C₁₃H₂₈S
• Molecular Weight: 216.42642
• CID: 161487
• PubChem ID: 29634

1-Tridecanethiol Properties

Names and Identifiers

• 1-Tridecanethiol
• N-TRIDECYL MERCAPTAN
• tridecane-1-thiol
• Tridecyl mercaptan
• 1-Mercaptotridecane
• NSC 851
• Tridecan-1-thiol
• Tridecyl thioalcohol
• TRIDECYL THIOL
• NSC851
• DTXSID8066501
• Q27294742
• UNII-YW32XX0340
• YW32XX0340
• NSC-851
• IPBROXKVGHZHJV-UHFFFAOYSA-N
• 1-TRIDECANTHIOL
• 19484-26-5
• Tridecanethiol
• EINECS 243-104-3
• SCHEMBL132802
• NS00026354
• FT-0700108

• InChIKey： IPBROXKVGHZHJV-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H28S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14/h14H,2-13H2,1H3
• SMILES： C(S)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 216.19134
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 11
• Monoisotopic Mass: 216.191172
• Heavy Atom Count: 14
• Complexity: 91.2
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.6
• Topological Polar Surface Area: 1

Experimental Properties

• LogP: 5.22720
• PSA: 0
• Refractive Index: 1.4586
• Boiling Point: 291 ºC
• Melting Point: 8.89°C
• Flash Point: 112 ºC
• Density: 0.841